1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine

• IUPAC Name: 1-methyl-4,5,6,7-tetrahydroindazol-3-amine
• InChI: InChI=1S/C8H13N3/c1-11-7-5-3-2-4-6(7)8(9)10-11/h2-5H2,1H3,(H2,9,10)
• InChI Key: UZOLRYXTOQMICT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCCC2)C(=N1)N
• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol

Description

1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine is a chemical compound with the molecular formula C8H14CLN3. It is also known as 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride.

Synthesis Analysis

The synthesis of 1-Methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine involves two steps. The first step is the condensation of isopropyl acetoacetate with aromatic aldehydes in the presence of methylamine in ethanol, yielding cyclic β-keto esters. These are then treated with hydrazine hydrate in ethanol under reflux to give the final product.

Molecular Structure Analysis

The stereochemistry of a six-membered ring of the fused indazoles resembled that of keto esters. From the HMBC correlations, the indazole structure was confirmed as 1H-indazole.

Chemical Reactions Analysis

The reaction of 4,5,6,7-tetrahydro-7,8,8-trimethyl-3-phenylamino-4,7-methano-2H-indazole with thioureas and ureas resulted in compounds possessing hypotensive and hypoglycemic activities in rats.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 187.67. Its IUPAC name is 1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride. The InChI code is 1S/C8H13N3.ClH/c1-11-7-5-3-2-4-6(7)8(9)10-11;/h2-5H2,1H3,(H2,9,10);1H.

Scientific Research Applications

• Anti-inflammatory Agents

  • Field : Medicinal Chemistry
  • Application : Indazole compounds have been found to possess high anti-inflammatory activity.
  • Method : New 2,3-disubstituted tetrahydro-2H-indazoles were synthesized and screened for their in vivo anti-inflammatory potential in two different experimental models.
  • Results : 3-phenyl-2-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-indazole was found to possess high anti-inflammatory activity along with minimum ulcerogenic potential.

• Antineoplastic Activity

  • Field : Oncology
  • Application : Indazole compounds have been evaluated for their in vitro antineoplastic activity against 60 clinically isolated human cancer cell lines.
  • Method : A series of new 3-amino-N-phenyl-1H-indazole-1-carboxamides were synthesized.
  • Results : The results of this study are not specified in the source.

• Hypotensive and Hypoglycemic Activities

  • Field : Pharmacology
  • Application : Certain indazole compounds have been found to possess hypotensive and hypoglycemic activities in rats.
  • Method : A reaction of 4,5,6,7-tetrahydro-7,8,8-trimethyl-3-phenylamino-4,7-methano-2H-indazole with thioureas and ureas resulted in these compounds.
  • Results : The results of this study are not specified in the source.

• Synthesis of Psammopemmin A

  • Field : Organic Chemistry
  • Application : The compound is used as a reactant in the synthesis of Psammopemmin A, an antitumor agent.
  • Method : The specific synthetic methods are not detailed in the source.
  • Results : The outcomes of this synthesis are not specified in the source.

• Synthesis of 1,3,4,5-Tetrahydrobenzindole β-Ketoesters

  • Field : Organic Chemistry
  • Application : The compound is used as a reactant in the synthesis of 1,3,4,5-tetrahydrobenzindole β-ketoesters.
  • Method : The specific synthetic methods are not detailed in the source.
  • Results : The outcomes of this synthesis are not specified in the source.

• Synthesis of Tricyclic Indole and Dihydroindole Derivatives

  • Field : Medicinal Chemistry
  • Application : The compound is used as a reactant in the preparation of tricyclic indole and dihydroindole derivatives, which are inhibitors of guanylate cyclase.
  • Method : The specific synthetic methods are not detailed in the source.
  • Results : The outcomes of this synthesis are not specified in the source.

• Transition Metal Catalyzed Reactions

  • Field : Organic Chemistry
  • Application : The compound is used in transition metal catalyzed reactions.
  • Method : The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst.
  • Results : The outcomes of these reactions are not specified in the source.

• Inhibitors of Phosphoinositide 3-Kinase δ

  • Field : Medicinal Chemistry
  • Application : Indazole compounds can be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease.
  • Method : The specific methods are not detailed in the source.
  • Results : The outcomes of this application are not specified in the source.

• Treatment of Schizophrenia

  • Field : Pharmacology
  • Application : Drugs for the treatment of schizophrenia have been developed among the tetrahydroindole derivatives.
  • Method : The specific methods are not detailed in the source.
  • Results : The outcomes of this application are not specified in the source.

Citations

Structure-based discovery of CF53 as a potent and orally bioavailable bromodomain and extra-terminal (BET) bromodomain inhibitor

Y Zhao, B Zhou, L Bai, L Liu, CY Yang… - Journal of medicinal …, 2018 - ACS Publications

We report the structure-based discovery of CF53 (28) as a highly potent and orally active inhibitor of bromodomain and extra-terminal (BET) proteins. By the incorporation of a NH-…

Number of citations: 26 pubs.acs.org